Cas no 1219976-27-8 (3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride)
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chloro-2-nitrophenoxy)piperidine hydrochloride
- AKOS015846029
- 1219976-27-8
- 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride
- 3-(4-chloro-2-nitrophenoxy)piperidine;hydrochloride
-
- MDL: MFCD13560946
- Inchi: 1S/C11H13ClN2O3.ClH/c12-8-3-4-11(10(6-8)14(15)16)17-9-2-1-5-13-7-9;/h3-4,6,9,13H,1-2,5,7H2;1H
- InChI Key: JYAPDHDUNSBGJL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])OC1CNCCC1.Cl
Computed Properties
- Exact Mass: 292.0381477g/mol
- Monoisotopic Mass: 292.0381477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.1Ų
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C038615-125mg |
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride |
1219976-27-8 | 125mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C038615-250mg |
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride |
1219976-27-8 | 250mg |
$ 375.00 | 2022-06-06 |
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride
Introduction to 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride (CAS No. 1219976-27-8)
3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride, chemically designated as CAS No. 1219976-27-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which have been widely studied for their potential applications in drug development. The presence of both chloro and nitro substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthesizing various bioactive molecules.
The molecular structure of 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride consists of a piperidine ring linked to a phenoxy group, which is further substituted with a 4-chloro-2-nitrophenyl moiety. This structural arrangement imparts unique chemical properties that make it useful in medicinal chemistry. The hydrochloride salt form ensures better solubility and stability, making it more suitable for pharmaceutical applications.
In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. Studies have shown that piperidine-based compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride contributes to its potential as a lead compound in drug discovery.
One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological profiles. For instance, the chloro and nitro groups can be further functionalized through various chemical reactions, such as nucleophilic aromatic substitution or reduction, to introduce additional substituents that modulate biological activity.
The synthesis of 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis. These methods not only enhance the scalability of production but also minimize unwanted byproducts.
Recent advancements in computational chemistry have further facilitated the design and optimization of piperidine derivatives like 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride. Molecular modeling studies have helped predict the binding modes of these compounds with biological targets, providing insights into their mechanism of action. This computational approach complements experimental efforts and accelerates the drug discovery process.
In clinical research, 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride has been investigated for its potential therapeutic applications. Preclinical studies suggest that it may exhibit efficacy against various diseases by interacting with specific biological pathways. For example, its ability to modulate receptor activity has been explored in the context of neurological disorders and cancer. These findings highlight its significance as a candidate for further development into a novel drug.
The pharmacokinetic properties of this compound are also an area of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical use. The hydrochloride salt form appears to enhance oral bioavailability, making it a promising candidate for oral administration. Additionally, its metabolic stability has been evaluated to ensure it remains active within the physiological environment.
Environmental considerations are increasingly important in pharmaceutical research. The synthesis and handling of 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride must adhere to green chemistry principles to minimize environmental impact. Efforts have been made to develop sustainable synthetic routes that reduce waste and energy consumption. These initiatives align with global efforts to promote sustainable practices in the chemical industry.
Future directions in the study of 3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride include exploring new synthetic methodologies and expanding its therapeutic applications. Collaborative research between academia and industry is essential to translate laboratory findings into clinical reality. By leveraging interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to advancements in medicine.
1219976-27-8 (3-(4-Chloro-2-nitrophenoxy)piperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)